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Compound of Interest

Compound Name: Perfluorononane

Cat. No.: B1297839 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

perfluorononane (C₉F₂₀), a perfluoroalkane of significant interest in various scientific and

industrial applications. Perfluorononane, also known as eicosafluorononane, is a biologically

inert and chemically stable liquid, making it a candidate for applications such as an oral

contrast agent and in the development of polymer photovoltaic cells.[1][2] This document

details its key physical characteristics, the experimental methodologies used for their

determination, and visual workflows to aid in the understanding of these processes.

Core Physical and Chemical Properties
The fundamental identifiers and properties of perfluorononane are summarized below. This

data is critical for its application in experimental and developmental settings.
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Property Value

Chemical Name
1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-

Icosafluorononane[3][4]

Synonyms Eicosafluorononane, Perfluoro-n-nonane[5][6][7]

Molecular Formula C₉F₂₀[1][3][5][6]

Molecular Weight 488.06 g/mol [1][2][5]

CAS Number 375-96-2[1][2][5][8]

Physical Form Clear Liquid[1][3][8]

Quantitative Physical Data
The following table presents the key quantitative physical properties of perfluorononane liquid.

These values are essential for modeling its behavior in various physical and chemical systems.

Physical Property Value & Conditions

Density 1.799 g/mL at 25 °C[1][2][6]

Boiling Point 125-126 °C[1][2][6]

Melting Point -16 °C[1][3][8]

Refractive Index (n₂₀/D) 1.276[1][2][6]

Vapor Pressure 11.7 ± 0.2 mmHg at 25 °C (Predicted)[7]

Flash Point 125-126 °C[1][6]

Experimental Protocols for Property Determination
The accurate determination of physical properties is paramount for the application and

understanding of chemical substances. The following sections detail the standard experimental

methodologies for measuring the key physical properties of perfluorononane.

Density Measurement
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The density of liquid perfluorononane is typically determined using a vibrating tube

densimeter. This method offers high precision and requires a small sample volume.

Methodology: A small sample of the perfluorononane liquid is introduced into a U-shaped

borosilicate glass tube, which is then electronically excited to oscillate at its natural frequency.

This frequency is directly dependent on the mass of the liquid inside the tube. By measuring

the oscillation period and calibrating the instrument with fluids of known density (such as dry air

and pure water), the density of the sample can be accurately calculated. The temperature of

the sample is precisely controlled by a Peltier system to ensure accurate measurements at

specific temperatures, such as 25 °C.
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Density Measurement Workflow

Sample Injection
(Perfluorononane)

Vibrating U-Tube
(Oscillation)

Frequency Measurement

Density Calculation
(g/mL)

Temperature Control
(Peltier System)

Maintains T

Calibration
(Air, Water)

Provides Reference
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Vapor Pressure Measurement Workflow (Static Method)

Sample Degassing
(Remove Dissolved Gases)

Introduction to
Equilibrium Cell

Precise Temperature
Control

Equilibrium Achievement

Pressure Measurement
(Transducer)

Data Recording
(P vs. T)
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Viscosity Measurement Workflow (Ubbelohde Viscometer)

Fill Viscometer
with Sample

Temperature Equilibration
(Thermostatic Bath)

Draw Liquid into
Upper Bulb

Measure Efflux Time
(Between Marks)

Calculate Kinematic
Viscosity (ν = K * t)

Calculate Dynamic
Viscosity (η = ν * ρ)

Requires Density (ρ)
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Surface Tension Workflow (Du Noüy Ring Method)

Submerge Platinum Ring
in Sample

Slowly Withdraw Ring
from Liquid

Temperature Control

Maintains T

Measure Maximum Force
(Microbalance)

Apply Correction Factor

Calculate Surface Tension
(mN/m)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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